Cas no 1251673-06-9 (1-4-(2,5-dimethylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one)

• Product Name: 1-4-(2,5-dimethylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one
• CAS No: 1251673-06-9
• MF: C₂₃H₂₆N₄O₃
• MW: 406.477545261383
• CID: 6271492
• PubChem ID: 49665258
• Update Time: 2025-07-22

1-4-(2,5-dimethylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(2,5-dimethylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one
• AKOS024485334
• VU0624544-1
• 1-[4-(2,5-dimethylphenyl)piperazin-1-yl]-2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]ethanone
• F3406-7617
• 1-[4-(2,5-dimethylphenyl)piperazin-1-yl]-2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]ethan-1-one
• 1251673-06-9
• 1-(4-(2,5-dimethylphenyl)piperazin-1-yl)-2-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)ethanone

• Inchi： 1S/C23H26N4O3/c1-16-4-5-17(2)20(14-16)26-10-12-27(13-11-26)22(28)15-21-24-25-23(30-21)18-6-8-19(29-3)9-7-18/h4-9,14H,10-13,15H2,1-3H3
• InChI Key： XMHKXLGVKCVRIQ-UHFFFAOYSA-N
• SMILES： O=C(CC1=NN=C(C2C=CC(=CC=2)OC)O1)N1CCN(C2C=C(C)C=CC=2C)CC1

Computed Properties

• Exact Mass: 406.20049070g/mol
• Monoisotopic Mass: 406.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-4-(2,5-dimethylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one

Introduction to Compound with CAS No 1251673-06-9 and Product Name: 1-4-(2,5-dimethylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one

The compound with the CAS number 1251673-06-9 and the product name 1-4-(2,5-dimethylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential applications in pharmaceutical development. The intricate molecular architecture of this compound, characterized by a piperazine ring and an oxadiazole moiety, makes it a promising candidate for further exploration in drug discovery and therapeutic intervention.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural components of this compound, particularly the piperazine and oxadiazole moieties, are known for their ability to interact with biological targets in a highly specific manner. This specificity is crucial for the design of effective drugs that can minimize side effects while maximizing therapeutic efficacy. The presence of the 2,5-dimethylphenyl group and the 4-methoxyphenyl substituent further enhances the compound's potential by introducing additional functional groups that can influence its pharmacokinetic properties.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The piperazine ring is a well-known pharmacophore that has been extensively studied for its role in modulating neurotransmitter activity. Specifically, piperazine derivatives have shown promise in the treatment of conditions such as depression, anxiety, and schizophrenia. The oxadiazole moiety, on the other hand, has been identified as another important pharmacophore that can interact with various biological targets, including enzymes and receptors involved in disease pathways. The combination of these two moieties in a single molecule makes this compound a versatile tool for researchers studying neurological disorders.

Recent studies have demonstrated that compounds containing both piperazine and oxadiazole moieties can exhibit significant therapeutic effects when tested in preclinical models. For instance, research has shown that certain piperazine derivatives can modulate the activity of serotonin receptors, which are implicated in mood regulation. Similarly, oxadiazole-based compounds have been found to interact with enzymes involved in inflammation pathways, making them potential candidates for treating conditions such as rheumatoid arthritis. The compound under discussion combines these two functionalities, suggesting that it may have dual therapeutic benefits.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the piperazine ring followed by the introduction of the oxadiazole moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative methodologies in drug development.

From a computational chemistry perspective, the molecular structure of this compound has been extensively studied using various computational methods. Molecular dynamics simulations have been employed to understand how this compound interacts with biological targets at an atomic level. These simulations have provided valuable insights into the binding mechanisms and have helped researchers design more effective derivatives. Additionally, quantum mechanical calculations have been used to predict the electronic properties of this molecule, which are crucial for understanding its reactivity and potential applications.

The pharmacological profile of this compound has been evaluated through a series of in vitro assays designed to assess its interaction with various biological targets. Initial studies have shown that it exhibits significant binding affinity for certain serotonin receptors, suggesting its potential as an antidepressant agent. Furthermore, preliminary animal studies have indicated that it may also have neuroprotective properties, which could make it useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most promising aspects of this compound is its potential for further derivatization to enhance its therapeutic properties. By modifying specific functional groups within its structure, researchers can fine-tune its pharmacological profile to target specific disease pathways more effectively. For example, replacing one of the methoxy groups on the phenyl ring with another substituent might alter its metabolic stability or improve its bioavailability. Such modifications are often necessary to transform a promising lead compound into a viable drug candidate.

The development of new drugs is a complex process that involves multiple stages from initial discovery to clinical trials. This compound represents an early stage in this process but has already shown significant promise based on preliminary studies. Future research will focus on optimizing its synthesis, evaluating its safety profile, and conducting more extensive clinical trials to assess its efficacy in treating neurological disorders.

In conclusion,1-4-(2,5-dimethylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one is a novel compound with a unique structural framework that holds great potential for applications in pharmaceutical research. Its combination of known pharmacophores suggests that it may be effective in treating neurological disorders through modulation of neurotransmitter activity and other disease-related pathways. Further research is warranted to fully explore its therapeutic potential and develop it into a new treatment option for patients suffering from these conditions.